![molecular formula C43H72O5 B3026082 (11Z,11'Z,14Z,14'Z,17Z,17'Z)-11,14,17-eicosatrienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester CAS No. 960594-33-6](/img/structure/B3026082.png)
(11Z,11'Z,14Z,14'Z,17Z,17'Z)-11,14,17-eicosatrienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
Overview
Description
This compound, also known as 1,3-Di-11(Z),14(Z),17(Z)-eicosatrienoyl glycerol, is a diacylglycerol that contains 11(Z),14(Z),17(Z)-eicosatrienoic acid . It is a type of lipid, specifically a glycerolipid .
Molecular Structure Analysis
The molecular formula of this compound is C43H72O5 . The InChI code is InChI=1S/C43H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-39-41(44)40-48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,41,44H,3-4,9-10,15-16,21-40H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18- .Physical And Chemical Properties Analysis
This compound is a liquid with a molecular weight of 669.0 . It is soluble in chloroform .Scientific Research Applications
Biotechnological Production and Applications
Research has explored the biotechnological production of chemicals from biomass, highlighting lactic acid as a pivotal feedstock for green chemistry. This approach could potentially apply to the synthesis of complex organic compounds like the one mentioned, by utilizing biotechnological routes for their production and application in various fields, including materials science and bioengineering (Gao, Ma, & Xu, 2011).
Environmental Presence and Impact
The environmental presence and impact of fatty acid esters, including their detection in food categories and potential toxicity, have been reviewed. This research might indirectly relate to the environmental behavior and potential effects of the specified compound, underlining the importance of understanding its fate and impact if it were used in industries or biotechnologies (Gao, Li, Huang, & Yu, 2019).
Advanced Material Synthesis
The development of advanced materials through the synthesis of esters from phytogenic substrates using palladium catalysts shows the potential of using complex ester compounds in creating new materials with desirable properties. This could suggest applications for the eicosatrienoic acid ester in materials science, particularly in synthesizing polymers or biodegradable plastics (Sevostyanova & Batashev, 2023).
Nutritional and Health Applications
Though not directly related, research on the essential role of arachidonic acid in infant development suggests that complex fatty acids and their esters could have significant nutritional and therapeutic applications. This indicates potential research directions into the health benefits or nutritional value of the specified eicosatrienoic acid ester (Hadley, Ryan, Forsyth, Gautier, & Salem, 2016).
Safety and Hazards
properties
IUPAC Name |
[2-hydroxy-3-[(11Z,14Z,17Z)-icosa-11,14,17-trienoyl]oxypropyl] (11Z,14Z,17Z)-icosa-11,14,17-trienoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(45)47-39-41(44)40-48-43(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,41,44H,3-4,9-10,15-16,21-40H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPMYZFCSGMALHM-YTWBPVBXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC=CCC=CCC=CCC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C\C/C=C\C/C=C\CCCCCCCCCC(=O)OCC(O)COC(=O)CCCCCCCCC/C=C\C/C=C\C/C=C\CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H72O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
669.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(11Z,11'Z,14Z,14'Z,17Z,17'Z)-11,14,17-eicosatrienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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